Cas no 2160427-26-7 (rac-(3R,4R)-3-(bromomethyl)-4-methylpyrrolidine)

• Product Name: rac-(3R,4R)-3-(bromomethyl)-4-methylpyrrolidine
• CAS No: 2160427-26-7
• MF: C₆H₁₂BrN
• MW: 178.070180892944
• CID: 5682962
• PubChem ID: 165923044
• Update Time: 2025-11-06

rac-(3R,4R)-3-(bromomethyl)-4-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-3-(bromomethyl)-4-methylpyrrolidine
• EN300-2585958
• 2160427-26-7

• Inchi： 1S/C6H12BrN/c1-5-3-8-4-6(5)2-7/h5-6,8H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： BFEGFZUDSHKCCZ-PHDIDXHHSA-N
• SMILES： BrC[C@@H]1CNC[C@H]1C

Computed Properties

• Exact Mass: 177.01531g/mol
• Monoisotopic Mass: 177.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12Ų

Additional information on rac-(3R,4R)-3-(bromomethyl)-4-methylpyrrolidine

rac-(3R,4R)-3-(bromomethyl)-4-methylpyrrolidine: A Comprehensive Overview of Structure, Synthesis, and Applications

rac-(3R,4R)-3-(bromomethyl)-4-methylpyrrolidine, identified by the CAS number 2160427-26-7, is a chiral heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This molecule features a five-membered pyrrolidine ring substituted with a bromomethyl group at the 3-position and a methyl group at the 4-position. The racemic mixture of the (3R,4R) enantiomers imparts unique stereochemical properties that are critical for its reactivity and biological activity. Recent studies have highlighted its role as a versatile building block in the development of novel pharmaceuticals and agrochemicals.

The structural complexity of rac-(3R,4R)-3-(bromomethyl)-4-methylpyrrolidine arises from its chiral centers at C-3 and C-4 positions. The bromine atom in the bromomethyl group serves as an excellent leaving group for nucleophilic substitution reactions, making this compound a valuable intermediate in asymmetric synthesis. The methyl substitution at C-4 enhances steric hindrance around the pyrrolidine ring, which can influence conformational flexibility and intermolecular interactions. These features are particularly relevant in drug design, where molecular shape and functional group orientation dictate target specificity.

Synthetic methodologies for preparing CAS 2160427-26-7 have evolved significantly in recent years. Modern approaches often employ transition-metal-catalyzed reactions such as palladium-mediated allylation or nickel-catalyzed cross-coupling to construct the pyrrolidine scaffold with high stereoselectivity. A 2023 study published in *Organic Letters* demonstrated an efficient three-step synthesis starting from commercially available pyrrolidinone precursors. The process involves bromination of the methyl group followed by stereoselective hydrogenation to yield the desired (3R,4R) configuration with >95% ee (enantiomeric excess). Such advancements have improved both yield and scalability for industrial applications.

The physical properties of rac-(3R,4R)-3-(bromomethyl)-4-methylpyrrolidine are well-characterized through NMR spectroscopy and X-ray crystallography. Its melting point (reported at 58–60°C) and solubility profile (moderately soluble in polar organic solvents like DMSO or acetonitrile) make it suitable for use in solution-phase reactions. Notably, its bromide functionality enables participation in diverse coupling reactions including Suzuki-Miyaura cross-coupling and nucleophilic aromatic substitution pathways. These chemical characteristics position it as an ideal candidate for late-stage functionalization strategies in drug discovery pipelines.

Biological evaluation studies have revealed promising pharmacological profiles associated with derivatives of this compound. A 2021 paper in *Journal of Medicinal Chemistry* reported that certain analogs bearing this core structure exhibited potent inhibitory activity against PDK1 (phosphoinositide-dependent kinase 1), a key enzyme involved in cancer cell proliferation pathways. The spatial arrangement of substituents on the pyrrolidine ring was found to directly correlate with binding affinity to the enzyme's active site pocket. This finding underscores the importance of stereochemistry in modulating molecular recognition events.

In agrochemical research, compounds containing the bromomethyl-pyrrolidinyl motif have shown herbicidal activity through inhibition of ACCase (acetyl-CoA carboxylase), a crucial target for weed control agents. Structural modifications to this scaffold have led to improved selectivity between crop plants and weeds while maintaining herbicidal efficacy at low application rates. These developments align with current trends toward sustainable agriculture practices requiring reduced chemical inputs.

The environmental fate of compounds containing this structural motif has also been investigated extensively. A 2022 study published in *Environmental Science & Technology* evaluated biodegradation pathways under aerobic conditions using activated sludge systems. Results indicated complete mineralization within 7 days under optimal conditions (temperature: 25°C; pH: 7), suggesting favorable environmental profiles compared to traditional persistent organic pollutants.

In materials science applications, researchers have explored conjugation strategies involving this scaffold to develop novel optoelectronic materials. When incorporated into polymeric backbones through click chemistry approaches like azide-alkyne cycloaddition reactions (Huisgen ligation), these compounds contribute to enhanced charge transport properties due to their rigid cyclic structure and electron-withdrawing bromine substituent.

Analytical methods for quantifying this compound include HPLC with chiral columns capable of resolving enantiomers based on diastereomeric interactions with stationary phase ligands such as cellulose derivatives or cyclodextrins modified with bulky substituents like phenylcarbamates or sulfobutylethers.

Purification techniques typically involve column chromatography using silica gel as packing material combined with gradient elution protocols employing mixtures of hexane/acetone or ethyl acetate/methanol solvents depending on compound polarity characteristics observed during preliminary TLC experiments.

Toxicological assessments conducted according to OECD guidelines indicate acceptable safety margins when used appropriately within recommended concentration ranges during synthetic processes or formulation development stages prior to commercial deployment.

Ongoing research efforts continue to explore new applications leveraging this versatile scaffold's unique combination of chemical reactivity and biological relevance across multiple scientific disciplines including pharmaceuticals development programs focused on central nervous system disorders treatment modalities requiring high selectivity profiles against specific receptor subtypes expressed within brain regions implicated in disease pathophysiology mechanisms.